Cas no 17733-86-7 (3-chloro-N-3-(trifluoromethyl)phenylpropanamide)

• Product Name: 3-chloro-N-3-(trifluoromethyl)phenylpropanamide
• CAS No: 17733-86-7
• MF: C₁₀H₉ClF₃NO
• MW: 251.63277220726
• CID: 1071983
• PubChem ID: 4609729
• Update Time: 2025-06-11

3-chloro-N-3-(trifluoromethyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-[3-(trifluoromethyl)phenyl]propanamide
• 3-(3-chloro-phenyl)-thiazolidine-2,4-dione
• 3-(3-Chlor-phenyl)-thiazolidin-2,4-dion
• 3-(3-Chlor-propionylamino)-1-trifluormethyl-benzol
• 3-trifluoromethyl-N-(2-chloroethylcarbonyl)-aniline
• AC1L83B1
• NSC270115
• STL374179
• PROPANAMIDE, 3-CHLORO-N-[3-(TRIFLUOROMETHYL)PHENYL]-
• 3-chloro-N-3-(trifluoromethyl)phenylpropanamide
• STK293600
• MFCD01336779
• 17733-86-7
• AKOS000152055
• ALBB-019006
• SCHEMBL8657567
• EN300-110719
• AKOS BBS-00003949

• MDL： MFCD01336779
• Inchi： 1S/C10H9ClF3NO/c11-5-4-9(16)15-8-3-1-2-7(6-8)10(12,13)14/h1-3,6H,4-5H2,(H,15,16)
• InChI Key： RWPLMOJDZBCVIC-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 251.0324761g/mol
• Monoisotopic Mass: 251.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-chloro-N-3-(trifluoromethyl)phenylpropanamide

Recent Advances in the Study of 3-chloro-N-3-(trifluoromethyl)phenylpropanamide (CAS: 17733-86-7)

The compound 3-chloro-N-3-(trifluoromethyl)phenylpropanamide (CAS: 17733-86-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and chloro substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for future research and development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-chloro-N-3-(trifluoromethyl)phenylpropanamide, highlighting its efficient production through a multi-step organic synthesis involving the acylation of 3-(trifluoromethyl)aniline with 3-chloropropionyl chloride. The study emphasized the compound's high yield and purity, which are critical for its subsequent biological evaluation. Furthermore, the research team investigated the compound's stability under various conditions, confirming its suitability for long-term storage and handling in industrial settings.

In terms of biological activity, recent findings have demonstrated that 3-chloro-N-3-(trifluoromethyl)phenylpropanamide exhibits potent herbicidal properties. A 2024 study in Pest Management Science reported that the compound effectively inhibits the growth of broadleaf weeds by disrupting the biosynthesis of essential amino acids. The study also noted its low toxicity to non-target organisms, making it an environmentally friendly alternative to traditional herbicides. These findings have sparked interest in its potential application in sustainable agriculture.

Beyond its agrochemical applications, 3-chloro-N-3-(trifluoromethyl)phenylpropanamide has also been investigated for its pharmacological potential. A recent preprint on bioRxiv revealed that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Although preliminary, these results suggest that the molecule could serve as a lead compound for the development of new anti-inflammatory drugs. Further studies are needed to elucidate its precise mechanism of action and optimize its pharmacological profile.

In conclusion, the latest research on 3-chloro-N-3-(trifluoromethyl)phenylpropanamide (CAS: 17733-86-7) underscores its versatility and potential in both agrochemical and pharmaceutical domains. Its efficient synthesis, coupled with its promising biological activities, positions it as a valuable candidate for future development. Continued research efforts will be essential to fully exploit its therapeutic and agricultural benefits while ensuring safety and efficacy.